Cas no 1006455-31-7 (3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine)

• Product Name: 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine
• CAS No: 1006455-31-7
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• MDL: MFCD04970069
• CID: 1070648
• PubChem ID: 19620743
• Update Time: 2025-06-15

3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Trifluoromethyl-pyrazol-1-yl)-propylamine
• AKOS B021000
• ART-CHEM-BB B021000
• 3-(3-Trifluoromethyl-pyrazol-1-yl)propyl amine
• 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine
• 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine
• STK347010
• EN300-229781
• 3-[3-(trifluoromethyl)pyrazol-1-yl]propan-1-amine
• 3-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propan-1-amine
• 1006455-31-7
• G28401
• BBL038053
• AKOS000301612
• MFCD04970069
• CS-0240713

• MDL： MFCD04970069
• Inchi： 1S/C7H10F3N3/c8-7(9,10)6-2-5-13(12-6)4-1-3-11/h2,5H,1,3-4,11H2
• InChI Key： WTBFWCUKDVZZJX-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCCN)N=1)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine

Research Briefing on 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine (CAS: 1006455-31-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in small-molecule compounds with potential therapeutic applications. Among these, 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine (CAS: 1006455-31-7) has emerged as a promising candidate due to its unique structural features and biological activity. This research briefing aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine is characterized by the presence of a trifluoromethyl group attached to a pyrazole ring, which is further linked to a propan-1-amine moiety. This structural configuration imparts significant chemical stability and bioavailability, making it an attractive scaffold for drug design. Recent studies have explored its role as a modulator of various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the COX-2 active site.

In addition to its anti-inflammatory properties, the compound has also shown promise in the treatment of neurological conditions. A preclinical study conducted in 2022 reported that 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine can cross the blood-brain barrier and modulate the activity of gamma-aminobutyric acid (GABA) receptors. This finding suggests potential applications in the management of anxiety and epilepsy, although further clinical validation is required.

The synthesis of 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine has been optimized in recent years to improve yield and purity. A 2023 patent application detailed a novel synthetic route involving a multi-step process that includes the condensation of trifluoromethyl pyrazole with propan-1-amine derivatives. This method has been shown to achieve a high degree of stereochemical control, which is critical for ensuring the compound's pharmacological efficacy.

Despite these promising developments, challenges remain in the clinical translation of 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research in the chemical biology and medicinal chemistry communities.

In conclusion, 3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine (CAS: 1006455-31-7) represents a valuable addition to the toolkit of researchers exploring novel therapeutic agents. Its dual role in modulating inflammatory and neurological pathways underscores its potential for multifunctional drug development. Continued investigation into its mechanisms of action and optimization of its pharmacokinetic properties will be essential for realizing its full therapeutic potential.